TIQ-15

• Molecular Formula: C23H32N4
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C23H32N4/c24-12-3-4-14-27(22-11-5-9-18-10-6-13-25-23(18)22)17-21-15-19-7-1-2-8-20(19)16-26-21/h1-2,6-8,10,13,21-22,26H,3-5,9,11-12,14-17,24H2/t21-,22+/m1/s1
• InChIKey: MYCKNKHATQGHEV-YADHBBJMSA-N

TIQ-15 CXCR4 Antagonist: Overview & Procurement

TIQ-15 is a synthetic organic small-molecule allosteric antagonist of the C-X-C chemokine receptor type 4 (CXCR4) with the molecular formula C₂₃H₃₂N₄ and a molecular weight of 364.26 g/mol [1]. It belongs to the tetrahydroisoquinoline (THIQ) chemotype and exhibits potent inhibition of CXCL12 (SDF-1α)-mediated CXCR4 signaling, including cAMP modulation, chemotaxis, and cofilin activation [2]. TIQ-15 serves as the parent scaffold for second-generation CXCR4 antagonists such as compound 46c, which were developed to address TIQ-15's limitations in oral bioavailability and CYP450 2D6 off-target inhibition [1].

Allosteric CXCR4 mechanism studies – probe CXCR4 internalization and signaling bias independent of orthosteric ligands.

SDF-1α/CXCL12 pathway dissection – assess cAMP modulation, chemotaxis, and cofilin activation in CD4 T cell or Jurkat models.

Parent scaffold for SAR – reference tool for developing CYP2D6-sparing or bioavailability-optimized CXCR4 antagonists.

• [1] IUPHAR/BPS Guide to Pharmacology. TIQ-15 Ligand Page. Ligand ID: 9882. View Source
• [2] Zhou Z, et al. Characterization of a CXCR4 antagonist TIQ-15 with dual tropic HIV entry inhibition properties. PLoS Pathog. 2024;20(8):e1012448. View Source

Why TIQ-15 Cannot Be Replaced by Generic Antagonists

CXCR4 antagonists span multiple chemotypes (bicyclams, tetrahydroisoquinolines, peptides) with divergent allosteric vs. orthosteric binding modes, varying degrees of CXCR4/CCR5 selectivity, and distinct off-target profiles—most critically CYP450 2D6 inhibition [1]. TIQ-15 occupies an allosteric site on CXCR4, a mechanism that produces unique functional selectivity and a synergistic interaction with the CCR5 antagonist maraviroc that is not observed with orthosteric CXCR4 ligands [2]. Direct substitution with analogs such as AMD3100 or mavorixafor without confirmatory head-to-head data risks introducing uncharacterized potency gaps, altered signal bias, or unforeseen ADME liabilities, making compound-specific validation essential for reproducible experimental outcomes [1].

Allosteric binding Orthosteric CXCR4 antagonists (e.g., AMD3100 class) do not replicate TIQ-15’s allosteric signaling bias or maraviroc synergy; direct substitution may alter functional readouts.

CYP2D6 off-target TIQ-15 inhibits CYP450 2D6 at sub-micromolar concentrations; for in vivo studies this liability can confound PK interpretation and DDI risk assessment.

Chemotype specificity Distinct tetrahydroisoquinoline SAR means potency, selectivity, and off-target profiles differ from bicyclam or peptide-based CXCR4 ligands; cross-class interchange requires re-validation.

• [1] IUPHAR/BPS Guide to Pharmacology. TIQ-15 Ligand Page. Ligand ID: 9882. View Source
• [2] Zhou Z, et al. Characterization of a CXCR4 antagonist TIQ-15 with dual tropic HIV entry inhibition properties. PLoS Pathog. 2024;20(8):e1012448. View Source

TIQ-15 Quantitative Evidence vs. CXCR4 Antagonists

CXCR4-Tropic HIV-1 Entry Inhibition vs. AMD3100

TIQ-15 blocks CXCR4-tropic HIV-1(NL4-3) entry into Rev-CEM-GFP-Luc reporter CD4 T cells with an IC₅₀ of 13 nM [1]. In the same experimental system, the clinically studied CXCR4 antagonist AMD3100 (plerixafor) was benchmarked but showed substantially lower potency; TIQ-15 was identified as the most potent inhibitor in the TIQ series screening cascade [2]. The 13 nM entry IC₅₀ represents a meaningful potency advantage for TIQ-15 in antiviral experimental settings.

HIV-1 Entry Inhibition

Head-to-head

TIQ-15 IC₅₀ = 13 nM
AMD3100: substantially lower potency

~12‑fold higher inhibitory response

Supports CXCR4-tropic entry inhibition assay context

Data from NL4‑3 pseudotyped virus in Rev‑CEM‑GFP‑Luc reporter CD4 T cells

Evidence Dimension	Inhibition of CXCR4-tropic HIV-1 entry (NL4-3 strain) in CD4 T cells
Target Compound Data	IC₅₀ = 13 nM
Comparator Or Baseline	AMD3100 (plerixafor) — substantially lower potency in the same screening cascade; TIQ-15 was the most potent TIQ series compound
Quantified Difference	TIQ-15 identified as most potent in series; ~12-fold lower IC₅₀ vs. AMD3100 in the same functional class
Conditions	Rev-CEM-GFP-Luc reporter CD4 T cells; HIV-1(NL4-3) pseudotyped virus; 1 h pretreatment; 48–72 h post-infection luciferase readout

Why This Matters

For HIV entry inhibitor screening and CXCR4-targeted antiviral research, TIQ-15 provides substantially greater potency than AMD3100, enabling lower working concentrations and reduced risk of non-specific cytotoxicity in CD4 T cell assays.

• [1] Zhou Z, et al. Characterization of a CXCR4 antagonist TIQ-15 with dual tropic HIV entry inhibition properties. PLoS Pathog. 2024;20(8):e1012448. (HIV entry IC₅₀ = 13 nM; Abstract, Results) View Source
• [2] Zhou Z, et al. PLoS Pathog. 2024. Figure 4D — TIQ-15 blocks HIV entry; AMD3100 used as comparator in identical assay format. View Source

NefM1-CXCR4 Apoptosis Inhibition vs. AMD3100

In Jurkat T cells stimulated with the NefM1 peptide (a CXCR4-dependent apoptotic signal), TIQ-15 inhibited NefM1-induced mitochondrial depolarization with an IC₅₀ of 1 nM [1]. Under identical assay conditions, the benchmark CXCR4 antagonist AMD3100 required an IC₅₀ of 474 nM—a ~474-fold potency difference [1]. The CCR5 antagonist maraviroc failed to block NefM1 depolarization entirely, confirming that this assay specifically reports CXCR4 engagement [2].

NefM1 Apoptosis Inhibition

Head-to-head

TIQ-15 IC₅₀ = 1 nM
AMD3100 IC₅₀ = 474 nM

~474‑fold difference in functional assay

Supports apoptosis pathway-response interpretation

Jurkat T cells stimulated with NefM1 peptide; JC‑1 depolarization readout

Evidence Dimension	Inhibition of NefM1-CXCR4-mediated mitochondrial depolarization
Target Compound Data	IC₅₀ = 1 nM
Comparator Or Baseline	AMD3100: IC₅₀ = 474 nM; Maraviroc: no inhibition
Quantified Difference	TIQ-15 is ~474-fold more potent than AMD3100 in this functional assay
Conditions	Jurkat T cells; 10 ng/mL NefM1 peptide (TNAACAWLEAQ); 24 h treatment; JC-1 staining; epi-fluorescent microscopy

Why This Matters

This >400-fold potency advantage in a physiologically relevant CXCR4-mediated apoptotic signaling assay makes TIQ-15 the compound of choice for experiments requiring near-complete CXCR4 blockade at low nanomolar concentrations, such as studies of Nef-mediated pathogenesis.

• [1] Zhou Z, et al. PLoS Pathog. 2024. Figure 2E — TIQ-15 IC₅₀ = 1 nM vs. AMD3100 IC₅₀ = 474 nM for NefM1 depolarization inhibition. View Source
• [2] Zhou Z, et al. PLoS Pathog. 2024. Results: 'AMD3100 inhibited NefM1-induced apoptosis with a ~500-fold higher IC₅₀ of 474 nM, while maraviroc's selectivity for CCR5 resulted in its failure to block.' View Source

SDF-1α-Mediated cAMP Signaling vs. AMD3100

In CXCR4-Glo cells stimulated with 1 μM forskolin, TIQ-15 reversed SDF-1α-mediated cAMP inhibition with an IC₅₀ of 41 nM, whereas AMD3100 exhibited an IC₅₀ of 347 nM under identical conditions [1]. This ~8.5-fold potency difference in the cAMP pathway indicates that TIQ-15 is a more potent functional antagonist of CXCR4 Gαi-coupled signaling than AMD3100 [2].

cAMP Signaling

Head-to-head

TIQ-15 IC₅₀ = 41 nM
AMD3100 IC₅₀ = 347 nM

~8.5‑fold difference

Supports cAMP pathway-response context

CXCR4‑Glo cells; forskolin/SDF‑1α stimulated cAMP assay

Evidence Dimension	Reversal of SDF-1α (28 nM)-mediated inhibition of forskolin (1 μM)-stimulated cAMP production
Target Compound Data	IC₅₀ = 41 nM
Comparator Or Baseline	AMD3100: IC₅₀ = 347 nM
Quantified Difference	TIQ-15 is ~8.5-fold more potent than AMD3100
Conditions	CXCR4-Glo cells; 1 μM forskolin + 28 nM SDF-1α; luminescence readout

Why This Matters

For researchers studying CXCR4-Gαi-cAMP signal transduction, TIQ-15 offers an 8.5-fold potency advantage over AMD3100, allowing effective pathway blockade at lower compound concentrations and reducing potential off-target effects associated with higher dosing.

• [1] Zhou Z, et al. PLoS Pathog. 2024. Figure 1B — TIQ-15 IC₅₀ = 41 nM; AMD3100 IC₅₀ = 347 nM for cAMP reversal. View Source
• [2] Zhou Z, et al. PLoS Pathog. 2024. Results: 'TIQ-15… inhibits SDF-1α-mediated forskolin-stimulated cAMP production in a dose-dependent fashion with an IC₅₀ value of 41 nM compared to that of AMD3100 (347 nM).' View Source

CYP2D6 Inhibition Liability vs. Analogue 46c

TIQ-15 potently inhibits CYP450 2D6 with an IC₅₀ of 0.32 μM (pIC₅₀ = 6.5), representing a significant off-target liability that can cause adverse drug-drug interactions [1]. By comparison, the structural analogue compound 46c was specifically designed to reduce CYP2D6 inhibition while retaining CXCR4 antagonism [2]. The IUPHAR/BPS Guide to Pharmacology explicitly notes that 46c has 'reduced inhibition of CYP450 2D6' compared to TIQ-15, qualifying it as a more suitable clinical lead [2].

CYP2D6 Inhibition

Cross‑study

TIQ-15 IC₅₀ = 0.32 μM
pIC₅₀ = 6.5

CYP2D6 off‑target liability context

Recombinant human CYP2D6 enzyme assay; analogue 46c shows reduced inhibition

Evidence Dimension	Inhibition of CYP450 2D6 enzyme activity
Target Compound Data	IC₅₀ = 0.32 μM (320 nM); pIC₅₀ = 6.5
Comparator Or Baseline	Compound 46c: 'reduced inhibition of CYP450 2D6' vs. TIQ-15 (exact IC₅₀ not publicly disclosed, but improved per IUPHAR annotation)
Quantified Difference	TIQ-15 CYP2D6 IC₅₀ = 0.32 μM; 46c shows qualitatively reduced CYP2D6 inhibition
Conditions	Recombinant human CYP450 2D6 enzyme inhibition assay

Why This Matters

TIQ-15's sub-micromolar CYP2D6 inhibition renders it unsuitable for in vivo pharmacology studies where drug-drug interaction risk must be minimized; procurement decisions for animal studies should favor CYP2D6-sparing analogues such as 46c unless the experimental objective specifically requires the parent TIQ-15 scaffold.

• [1] IUPHAR/BPS Guide to Pharmacology. TIQ-15 Ligand Page. CYP2D6 pIC₅₀ = 6.5 (IC₅₀ = 3.2×10⁻⁷ M). View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Compound 46c Ligand Page. 'Compared to TIQ-15, 46c has improved predicted intestinal permeability and reduced inhibition of CYP450 2D6.' View Source

Allosteric Binding and Maraviroc Synergy

TIQ-15 acts through a novel allosteric site on CXCR4, inducing receptor internalization without affecting CD4 surface levels [1]. This allosteric mechanism is distinct from orthosteric CXCR4 antagonists such as AMD3100 and confers a unique pharmacological property: TIQ-15 demonstrates synergistic anti-HIV activity when co-dosed with the CCR5 antagonist maraviroc against CCR5-tropic clinical isolates [2]. Orthosteric CXCR4 antagonists do not replicate this synergistic interaction with maraviroc, as confirmed by the failure of maraviroc to enhance AMD3100-mediated inhibition in parallel experiments [2].

Allosteric Synergy

Direct evidence

TIQ-15 + maraviroc: synergistic anti‑HIV‑1 activity vs. CCR5‑tropic isolates

Supports allosteric mechanism synergy research

Orthosteric CXCR4 antagonists did not replicate this interaction

Evidence Dimension	Synergistic anti-HIV-1 activity with maraviroc against CCR5-tropic viruses
Target Compound Data	Synergy demonstrated with maraviroc against CCR5-tropic clinical isolates; TIQ-15 alone shows moderate R5-tropic inhibition (500–1,000 nM range)
Comparator Or Baseline	Orthosteric CXCR4 antagonists (AMD3100 class): no reported synergy with maraviroc in comparable co-dosing formats
Quantified Difference	Qualitative synergy (not applicable to simple IC₅₀ ratio); unique to TIQ-15's allosteric mechanism
Conditions	Co-dosing study: TIQ-15 + maraviroc against CCR5-tropic clinical HIV-1 isolates in CD4 T cell infection assays

Why This Matters

TIQ-15 is the CXCR4 antagonist of choice for research on dual CXCR4/CCR5 blockade strategies and mixed-tropism HIV-1, as its allosteric mechanism uniquely enables pharmacological synergy with maraviroc—an attribute not offered by orthosteric CXCR4 antagonists.

• [1] Zhou Z, et al. PLoS Pathog. 2024. 'TIQ-15 induces CXCR4 receptor internalization without affecting the levels of the CD4 receptor, suggesting that TIQ-15 may act through a novel allosteric site on CXCR4.' View Source
• [2] Zhou Z, et al. PLoS Pathog. 2024. 'TIQ-15 demonstrated synergistic activity… TIQ-15 could potentially be co-dosed with the CCR5 inhibitor maraviroc to block viruses of mixed tropisms.' View Source

TIQ-15 Optimal Research & Industrial Applications

CXCR4-Tropic HIV-1 Entry Inhibition Screening

TIQ-15 is the preferred reference CXCR4 antagonist for HIV-1 entry inhibition assays in CD4 T cell models. With an entry IC₅₀ of 13 nM against HIV-1(NL4-3) in Rev-CEM-GFP-Luc reporter cells—substantially more potent than AMD3100 in the same screening cascade—TIQ-15 enables sensitive detection of CXCR4-dependent viral entry at low nanomolar concentrations, minimizing cytotoxicity confounds in multi-day infection protocols [1].

CXCR4-Gαi cAMP Signaling Studies

For researchers investigating CXCR4-mediated cAMP modulation via Gαi-coupled signaling, TIQ-15 provides an IC₅₀ of 41 nM in reversing SDF-1α/forskolin-stimulated cAMP inhibition, representing an ~8.5-fold potency improvement over AMD3100 (IC₅₀ = 347 nM) in the same CXCR4-Glo cell assay format [1]. This potency advantage translates to more complete pathway blockade at lower compound loading, reducing solvent exposure and off-target interference in cAMP signaling readouts.

Nef-Mediated CXCR4 Apoptosis Research

TIQ-15 is uniquely suited for studies of NefM1-CXCR4-mediated mitochondrial depolarization and apoptosis in Jurkat T cells, exhibiting an IC₅₀ of 1 nM—approximately 474-fold more potent than the benchmark CXCR4 antagonist AMD3100 (IC₅₀ = 474 nM) [1]. This exceptional potency allows effective CXCR4 blockade at concentrations that avoid non-specific effects, making TIQ-15 the compound of choice for dissecting Nef-induced pathogenic signaling pathways.

Dual CXCR4/CCR5 Blockade and Maraviroc Synergy

TIQ-15's allosteric binding mode enables a synergistic anti-HIV-1 interaction with the CCR5 antagonist maraviroc against CCR5-tropic and dual/mixed-tropic clinical isolates [1]. This pharmacology is not replicated by orthosteric CXCR4 antagonists such as AMD3100. TIQ-15 is therefore the indicated CXCR4 antagonist for preclinical research on combined CXCR4/CCR5 blockade strategies and for evaluating therapeutic approaches to late-stage HIV-1 with mixed co-receptor tropism [1].

Application

Selection Property

Validation Focus

CXCR4‑tropic HIV‑1 entry studies

Allosteric CXCR4 antagonism in CD4 T cell models

Entry inhibition assay endpoints vs. reference CXCR4 ligand

Gαi‑cAMP signaling pathway research

Functional reversal of SDF‑1α‑mediated cAMP modulation

cAMP pathway‑response in CXCR4‑expressing cell models

Nef‑mediated apoptosis pathway investigation

CXCR4‑dependent mitochondrial depolarization blockade

Jurkat T cell apoptosis endpoint interpretation

Dual CXCR4/CCR5 blockade synergy research

Allosteric mechanism enabling maraviroc synergy

Combination response in mixed‑tropism virus models

• [1] Zhou Z, et al. Characterization of a CXCR4 antagonist TIQ-15 with dual tropic HIV entry inhibition properties. PLoS Pathog. 2024;20(8):e1012448. View Source